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Compound of Interest

Compound Name: Sodium pentachlorophenate

Cat. No.: B094111 Get Quote

Sodium Pentachlorophenate: A Comprehensive
Technical Guide
CAS Number: 131-52-2

Abstract
This technical guide provides a detailed overview of the chemical and physical properties of

sodium pentachlorophenate, a compound historically used as a fungicide, herbicide, and

disinfectant.[1][2] This document is intended for researchers, scientists, and professionals in

drug development, offering in-depth information on its chemical characteristics, experimental

protocols for property determination, and insights into its metabolic fate and impact on cellular

signaling pathways. All quantitative data is presented in structured tables for clarity, and

complex biological interactions are visualized through detailed diagrams.

Chemical and Physical Properties
Sodium pentachlorophenate is the sodium salt of pentachlorophenol (PCP).[1] It typically

appears as a white or tan, powdered solid.[1][2] While it is not easily ignited, it may burn.[2]

This compound is soluble in water.[1][2]
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The following table summarizes the key quantitative chemical and physical properties of

sodium pentachlorophenate.

Property Value Reference

CAS Number 131-52-2 [3][4]

Molecular Formula C₆Cl₅NaO [5]

Molecular Weight 288.32 g/mol [6]

Melting Point >300°C [7]

Solubility in Water 33 g/100mL at 25°C [4]

Appearance White or tan crystalline powder [1][8]

Odor Phenolic [7]

Experimental Protocols
The determination of the chemical and physical properties of substances like sodium
pentachlorophenate is guided by standardized experimental protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD). These

guidelines ensure data consistency and reliability across different laboratories.

Determination of Melting Point (OECD Guideline 102)
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state at atmospheric pressure.[2] For a crystalline solid like sodium
pentachlorophenate, this is a characteristic property. The OECD Guideline 102 describes

several methods for this determination.[2][4][9]

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered sodium pentachlorophenate is

introduced into a capillary tube, which is then sealed at one end. The sample is compacted

by tapping the tube.
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Apparatus: The capillary tube is placed in a heating apparatus, such as a liquid bath or a

metal block, equipped with a calibrated thermometer or a temperature sensor.[2]

Heating: The apparatus is heated at a slow, controlled rate.

Observation: The sample is observed closely. The temperature at which the substance

begins to melt and the temperature at which it becomes completely liquid are recorded to

determine the melting range. For a pure substance, this range is typically narrow.

Determination of Water Solubility (OECD Guideline 105)
Water solubility is defined as the saturation mass concentration of a substance in water at a

given temperature.[1][10] The OECD Guideline 105 outlines the flask method, suitable for

substances with solubilities above 10⁻² g/L.[1][10]

Methodology: Flask Method

Sample Preparation: An excess amount of sodium pentachlorophenate is added to a

known volume of distilled water in a flask.

Equilibration: The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient

period to reach equilibrium, where the concentration of the dissolved substance is at its

maximum.

Phase Separation: The undissolved solid is separated from the aqueous solution by

centrifugation or filtration.

Analysis: The concentration of sodium pentachlorophenate in the clear aqueous solution is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) or Ultraviolet-Visible (UV-Vis) spectroscopy.[3]

Calculation: The solubility is expressed in grams per 100 mL or other appropriate units.

Metabolic and Signaling Pathways
Sodium pentachlorophenate, upon entering a biological system, undergoes metabolic

transformations and can significantly impact cellular signaling pathways.
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Metabolic Pathway of Sodium Pentachlorophenate
The metabolism of sodium pentachlorophenate primarily involves the parent compound,

pentachlorophenol (PCP). The major metabolic processes include methylation, acylation,

dechlorination, and hydroxylation, leading to various metabolites that can be further

transformed.

Metabolic Fate of Sodium Pentachlorophenate
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Caption: Metabolic pathway of sodium pentachlorophenate.

Impact on Cellular Signaling Pathways
Pentachlorophenol, the active form of sodium pentachlorophenate, has been shown to affect

several critical pro-survival signaling pathways in human cells, including the PI3K/AKT, MAPK,

and NF-κB pathways.[11]
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Effect of Pentachlorophenol on Cellular Signaling
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Caption: Effects of PCP on key cellular signaling pathways.

Reactivity and Stability
Sodium pentachlorophenate is incompatible with strong oxidizing agents.[2][12] It is stable

under normal transport and storage conditions.[13] When heated to decomposition, it emits

toxic and corrosive fumes, including hydrogen chloride and dioxins.[4]

Conclusion
This technical guide provides a comprehensive overview of the chemical properties, analytical

methodologies, and biological interactions of sodium pentachlorophenate. The presented

data, including its CAS number, physical constants, and detailed experimental protocols based

on OECD guidelines, serves as a valuable resource for the scientific community. The

visualization of its metabolic fate and impact on cellular signaling pathways offers deeper

insights into its toxicological profile, which is crucial for researchers in toxicology and drug

development. The information compiled herein underscores the importance of standardized

testing and a thorough understanding of a compound's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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